Cas no 24973-57-7 (Phenol, 2-amino-3,5-bis(1,1-dimethylethyl)-)

Phenol, 2-amino-3,5-bis(1,1-dimethylethyl)- structure
24973-57-7 structure
Product Name:Phenol, 2-amino-3,5-bis(1,1-dimethylethyl)-
CAS No:24973-57-7
MF:C14H23NO
MW:221.338524103165
CID:237839
PubChem ID:8167065
Update Time:2025-04-19

Phenol, 2-amino-3,5-bis(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2-amino-3,5-bis(1,1-dimethylethyl)-
    • 2-amino-3,5-ditert-butylphenol
    • DTXSID30429088
    • AE-562/12295059
    • SB80067
    • 2-Amino-3,5-di-tert-butylphenol
    • SCHEMBL6566674
    • 24973-57-7
    • 3,5-di-t-butyl-o-aminophenol
    • Inchi: 1S/C14H23NO/c1-13(2,3)9-7-10(14(4,5)6)12(15)11(16)8-9/h7-8,16H,15H2,1-6H3
    • InChI Key: CLRBDDUMPXYLHE-UHFFFAOYSA-N
    • SMILES: OC1C=C(C=C(C=1N)C(C)(C)C)C(C)(C)C

Computed Properties

  • Exact Mass: 221.177964357g/mol
  • Monoisotopic Mass: 221.177964357g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 46.2Ų

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